Cas no 440322-37-2 (4-{(2-chlorophenyl)methylamino}-1,2-dihydroquinazoline-2-thione)

• Product Name: 4-{(2-chlorophenyl)methylamino}-1,2-dihydroquinazoline-2-thione
• CAS No: 440322-37-2
• MF: C₁₅H₁₂ClN₃S
• MW: 301.793880462646
• CID: 5436112
• PubChem ID: 3334715
• Update Time: 2025-06-07

4-{(2-chlorophenyl)methylamino}-1,2-dihydroquinazoline-2-thione Chemical and Physical Properties

Names and Identifiers

• VU0512532-1
• SR-01000557123-1
• 4-((2-chlorobenzyl)amino)quinazoline-2(1H)-thione
• F3168-1710
• 440322-37-2
• Oprea1_335070
• AKOS024480145
• CCG-312764
• SR-01000557123
• 4-[(2-chlorophenyl)methylamino]-1H-quinazoline-2-thione
• 4-[[(2-Chlorophenyl)methyl]amino]-2(1H)-quinazolinethione
• 4-{(2-chlorophenyl)methylamino}-1,2-dihydroquinazoline-2-thione

• Inchi： 1S/C15H12ClN3S/c16-12-7-3-1-5-10(12)9-17-14-11-6-2-4-8-13(11)18-15(20)19-14/h1-8H,9H2,(H2,17,18,19,20)
• InChI Key： MMMCQOQPPWJYGP-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(NCC2=CC=CC=C2Cl)=NC1=S

Computed Properties

• Exact Mass: 301.0440463g/mol
• Monoisotopic Mass: 301.0440463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 472.1±47.0 °C(Predicted)
• pka: 7.67±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-{(2-chlorophenyl)methylamino}-1,2-dihydroquinazoline-2-thione

Introduction to 4-{(2-chlorophenyl)methylamino}-1,2-dihydroquinazoline-2-thione (CAS No. 440322-37-2)

4-{(2-chlorophenyl)methylamino}-1,2-dihydroquinazoline-2-thione is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 440322-37-2, belongs to the quinazoline class of heterocyclic aromatic compounds. Quinazolines are well-known for their diverse pharmacological properties, making them valuable scaffolds in the development of new therapeutic agents.

The molecular structure of 4-{(2-chlorophenyl)methylamino}-1,2-dihydroquinazoline-2-thione features a quinazoline core substituted with a thione group at the 2-position and an aminoethylmethyl group linked to the 4-position of the benzene ring. This unique arrangement contributes to its distinct chemical and biological characteristics, which have been extensively studied in recent years.

In recent years, there has been a surge in research focused on quinazoline derivatives due to their potential as kinase inhibitors, particularly in the treatment of cancers and inflammatory diseases. The presence of the chlorophenyl moiety in this compound enhances its binding affinity to various protein targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its ability to modulate enzymatic activity through precise interactions with key biological pathways. Studies have shown that derivatives of quinazoline can inhibit tyrosine kinases, which are overactive in many forms of cancer. The thione group in 4-{(2-chlorophenyl)methylamino}-1,2-dihydroquinazoline-2-thione further contributes to its bioactivity by participating in hydrogen bonding and hydrophobic interactions with target proteins.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. The introduction of the methylamino group at the 4-position is particularly critical, as it influences both the solubility and pharmacokinetic properties of the molecule.

Evaluation of the pharmacological properties of 4-{(2-chlorophenyl)methylamino}-1,2-dihydroquinazoline-2-thione has revealed promising results in preclinical studies. Its ability to inhibit specific kinases has been linked to potential therapeutic benefits in oncology and immunology. Researchers are particularly interested in its interaction with Janus kinases (JAKs), which play a crucial role in regulating inflammatory responses.

The chemical stability and metabolic profile of this compound are also areas of active investigation. Understanding how it is metabolized in vivo can provide critical insights into its potential side effects and duration of action. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been instrumental in elucidating its metabolic pathways.

In conclusion, 4-{(2-chlorophenyl)methylamino}-1,2-dihydroquinazoline-2-thione (CAS No. 440322-37-2) represents a significant advancement in pharmaceutical chemistry. Its unique structure and bioactivity make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of biological pathways continues to evolve, compounds like this one will undoubtedly play a crucial role in developing innovative treatments for various diseases.